Cas no 5196-94-1 (6-(4-methoxyphenyl)morpholin-3-one)

• Product Name: 6-(4-methoxyphenyl)morpholin-3-one
• CAS No: 5196-94-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD09832087
• CID: 1575257
• PubChem ID: 45926138
• Update Time: 2025-05-24

6-(4-methoxyphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)morpholin-3-one
• LogP
• 6-​(4-​Methoxyphenyl)​morpholin-​3-​one
• 6-(4-METHOXY-PHENYL)-MORPHOLIN-3-ONE
• AKOS015904575
• AS-45405
• CS-0172609
• 6-(4-methoxyphenyl)-3-morpholinone
• 5196-94-1
• 6-(p-Methoxyphenyl)-3-morpholinone
• MFCD09832087
• A828864
• DTXSID90672856
• AR2639

• MDL： MFCD09832087
• Inchi： 1S/C11H13NO3/c1-14-9-4-2-8(3-5-9)10-6-12-11(13)7-15-10/h2-5,10H,6-7H2,1H3,(H,12,13)
• InChI Key： CCHNUCHPUADMBS-UHFFFAOYSA-N
• SMILES： O1CC(NCC1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 47.56

6-(4-methoxyphenyl)morpholin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 6-(4-methoxyphenyl)morpholin-3-one

Recent Advances in the Study of 6-(4-Methoxyphenyl)morpholin-3-one (CAS: 5196-94-1) in Chemical Biology and Pharmaceutical Research

6-(4-Methoxyphenyl)morpholin-3-one (CAS: 5196-94-1) is a morpholine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The morpholine ring, a common motif in pharmaceuticals, contributes to the compound's stability and bioavailability, making it an attractive scaffold for further development.

Recent research has focused on the synthesis and optimization of 6-(4-methoxyphenyl)morpholin-3-one, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route utilizing palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of production. This advancement is critical for scaling up the compound for preclinical and clinical studies, as it addresses previous challenges related to scalability and cost-effectiveness.

In addition to synthetic improvements, the biological activities of 6-(4-methoxyphenyl)morpholin-3-one have been extensively investigated. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinase enzymes implicated in inflammatory and oncogenic pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent activity against protein kinase C (PKC), a key regulator of cell signaling. These findings suggest potential applications in treating conditions such as cancer and autoimmune diseases, although further in vivo validation is required.

Another area of interest is the compound's potential as a neuroprotective agent. Research published in Neuropharmacology (2023) explored its effects on oxidative stress and neuronal apoptosis, revealing that 6-(4-methoxyphenyl)morpholin-3-one could mitigate damage in models of neurodegenerative diseases like Alzheimer's and Parkinson's. The study attributed these effects to the compound's ability to modulate reactive oxygen species (ROS) levels and enhance cellular antioxidant defenses. These results highlight its promise as a lead compound for developing novel neurotherapeutics.

Despite these promising findings, challenges remain in the development of 6-(4-methoxyphenyl)morpholin-3-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to improve its absorption and distribution. Additionally, comprehensive toxicology assessments are needed to ensure its safety profile. Ongoing research is addressing these gaps, with several preclinical trials currently underway to evaluate its efficacy and safety in animal models.

In conclusion, 6-(4-methoxyphenyl)morpholin-3-one (CAS: 5196-94-1) represents a promising candidate for drug development, with demonstrated biological activities and ongoing efforts to overcome existing limitations. Future research should focus on advancing its therapeutic applications, optimizing its pharmacokinetic properties, and conducting rigorous clinical evaluations. The compound's versatility and potential make it a valuable subject of study in the fields of chemical biology and pharmaceutical sciences.